Cas no 651322-72-4 (Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)-)

Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)- structure
651322-72-4 structure
Product Name:Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)-
CAS No:651322-72-4
MF:C20H12Br2O5
MW:492.114284515381
CID:405750
PubChem ID:71376875
Update Time:2025-04-19

Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • [3-(2-bromobenzoyl)-2,4,6-trihydroxyphenyl]-(2-bromophenyl)methanone
    • DTXSID00799543
    • 651322-72-4
    • (2,4,6-Trihydroxy-1,3-phenylene)bis[(2-bromophenyl)methanone]
    • Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)-
    • Inchi: 1S/C20H12Br2O5/c21-12-7-3-1-5-10(12)18(25)16-14(23)9-15(24)17(20(16)27)19(26)11-6-2-4-8-13(11)22/h1-9,23-24,27H
    • InChI Key: DLHPBPMRIKUCJL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C1C(=CC(=C(C(C2C=CC=CC=2Br)=O)C=1O)O)O)=O

Computed Properties

  • Exact Mass: 489.90506
  • Monoisotopic Mass: 489.90515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • PSA: 94.83

Methanone, (2,4,6-trihydroxy-1,3-phenylene)bis[(2-bromophenyl)- Related Literature

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited